Cas no 1023488-09-6 (N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl}ethyl)-9H-xanthene-9-carboxamide)

• Product Name: N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl}ethyl)-9H-xanthene-9-carboxamide
• CAS No: 1023488-09-6
• MF: C₃₁H₂₈N₂O₃S
• MW: 508.630626678467
• CID: 6303076
• PubChem ID: 4067567
• Update Time: 2025-07-10

N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl}ethyl)-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl}ethyl)-9H-xanthene-9-carboxamide
• N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl}ethyl)-9,9a-dihydro-4aH-xanthene-9-carboxamide
• N-[2-[[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl]ethyl]-9,9a-dihydro-4aH-xanthene-9-carboxamide
• F0582-0497
• N-(2-((2-(4-methoxyphenyl)-1H-indol-3-yl)thio)ethyl)-9,9a-dihydro-4aH-xanthene-9-carboxamide
• 1023488-09-6
• AKOS024585413

• Inchi： 1S/C31H28N2O3S/c1-35-21-16-14-20(15-17-21)29-30(22-8-2-5-11-25(22)33-29)37-19-18-32-31(34)28-23-9-3-6-12-26(23)36-27-13-7-4-10-24(27)28/h2-17,23,26,28,33H,18-19H2,1H3,(H,32,34)
• InChI Key： DEERUBRIRYWHLP-UHFFFAOYSA-N
• SMILES： S(C1=C(C2C=CC(=CC=2)OC)NC2C=CC=CC1=2)CCNC(C1C2C=CC=CC=2OC2C=CC=CC12)=O

Computed Properties

• Exact Mass: 508.18206393g/mol
• Monoisotopic Mass: 508.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2-phenylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 2-phenylindoles

Additional information on N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl}ethyl)-9H-xanthene-9-carboxamide

Recent Advances in the Study of N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl}ethyl)-9H-xanthene-9-carboxamide (CAS: 1023488-09-6)

The compound N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl}ethyl)-9H-xanthene-9-carboxamide (CAS: 1023488-09-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific signaling pathways, particularly those involved in inflammation and cancer progression. The presence of the xanthene carboxamide moiety, combined with the indole sulfanyl group, confers unique binding properties that enable selective interaction with target proteins. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate the compound's mechanism of action, revealing promising results in preclinical models.

One of the key findings from recent investigations is the compound's ability to inhibit the activity of certain kinases implicated in tumor growth and metastasis. In vitro assays demonstrated significant reduction in cell proliferation and induction of apoptosis in various cancer cell lines, suggesting its potential as a novel anticancer agent. Additionally, structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and reduce potential off-target effects, leading to the development of derivatives with improved pharmacokinetic properties.

Further research has explored the compound's anti-inflammatory properties, with evidence pointing to its ability to suppress the production of pro-inflammatory cytokines. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile candidate for multifactorial diseases. However, challenges remain in terms of bioavailability and metabolic stability, which are currently being addressed through formulation strategies and chemical modifications.

In conclusion, N-(2-{[2-(4-methoxyphenyl)-1H-indol-3-yl]sulfanyl}ethyl)-9H-xanthene-9-carboxamide represents a promising scaffold for the development of new therapeutic agents. Ongoing research efforts are focused on advancing this compound through the drug development pipeline, with the ultimate goal of translating these findings into clinical applications. Future studies will need to address the compound's safety profile and efficacy in vivo to fully realize its therapeutic potential.